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Compound of Interest

Compound Name: 3-Amino-4-methylpicolinamide
Cat. No.: B12859581
Get Quote
\ J

CAS Number: 1612242-49-5 Chemical Name: 3-Amino-4-methylpyridine-2-carboxamide
Molecular Formula: C

H
N

O Molecular Weight: 151.17 g/mol

Executive Summary

3-Amino-4-methylpicolinamide is a critical heterocyclic building block in medicinal chemistry.
[1] Unlike the more common 4-substituted picolinamides (e.g., Sorafenib intermediates), this
scaffold features a 3-amino group adjacent to the amide "warhead." This specific substitution
pattern has been identified as a key determinant for potency and CNS penetration in the
development of metabotropic glutamate receptor subtype 4 (mGlu4) positive allosteric
modulators (PAMs), offering new therapeutic avenues for Parkinson’s disease.

Chemical Identity & Physicochemical Properties[2]
[3][41[5]
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The molecule consists of a pyridine ring substituted with a carboxamide at position 2, a primary
amine at position 3, and a methyl group at position 4. The proximity of the 3-amino group to the
2-carboxamide creates an intramolecular hydrogen bond, locking the conformation and
influencing ligand-receptor binding kinetics.

Property Data Note

Appearance Off-white to pale yellow solid Typical of amino-pyridines

Amphiphilic; good CNS

Predicted LogP ~0.2-0.5 ] ]
penetration potential

pKa (Predicted) ~6.5 (Pyridine N) Weakly basic
Critical for active site

H-Bond Donors 2 (-NHz, —CONHz2) ) )
interaction

H-Bond Acceptors 3 (Pyridine N, C=0, —NH2)

» ) ) Limited solubility in non-polar
Solubility DMSO, Methanol, dilute acid

solvents

Synthesis & Manufacturing Protocols

The synthesis of 3-Amino-4-methylpicolinamide typically avoids direct nitration due to
regioselectivity issues. The most robust industrial route involves the functionalization of 3-
amino-4-methylpyridine or the conversion of the corresponding nitrile.

Route A: The Cyanation-Hydrolysis Pathway (Industrial
Preferred)

This route ensures regioselectivity at the 2-position via Reissert-Henze type chemistry or Pd-
catalyzed cyanation.

o Starting Material: 3-Amino-4-methylpyridine (CAS 3430-27-1).

o Step 1 (Protection): Protection of the 3-amino group (e.g., Acetyl or Boc) to prevent side
reactions.
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o Step 2 (N-Oxidation): Oxidation using m-CPBA or H202/Urea to form the N-oxide.

o Step 3 (Cyanation): Treatment with TMSCN and Dimethylcarbamoyl chloride (Reissert-
Henze conditions) to introduce the nitrile at C2.

o Step 4 (Hydrolysis): Controlled hydrolysis of the nitrile to the primary amide using basic
conditions (H202, NaOH) or catalytic hydration (Parkins catalyst).

Step 5 (Deprotection): Removal of the amino protecting group.

Route B: From 3-Amino-4-methylpicolinic Acid (Lab
Scale)

Direct amide coupling if the carboxylic acid precursor is available.
 Activation: 3-Amino-4-methylpicolinic acid + HATU/EDC in DMF.
e Amidation: Addition of Ammonium Chloride (NH4Cl) or Ammonia (NHs) in dioxane.

« Purification: Silica gel chromatography (DCM/MeOH gradient).

Visualization: Synthesis Workflow

3-Amino-4-methylpyridine N-Protection N-Oxide Formation Regioselective C2-Cyanation Nitrile Hydrolysis D] (] (s 1o) P 3-Amino-4-methylpicolinamide
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Click to download full resolution via product page

Caption: Step-wise synthetic pathway from the commercially available pyridine precursor to the
target picolinamide.

Reactivity & Derivatization Logic

The 3-amino-4-methylpicolinamide scaffold is "bifunctional,” allowing for the construction of
fused heterocycles or extended amide chains.

Scaffold Cyclization (Fused Systems)
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e Pyrido[3,2-d]pyrimidines: Reacting the C2-amide and C3-amine with orthoesters or
aldehydes leads to cyclization. This is a common strategy for generating kinase inhibitor
cores.

o Reagent: Triethyl orthoformate or PhCHO/oxidant.

Amide "Warhead" Modification

 mGlu4 PAM Optimization: The primary amide is often left unsubstituted to act as a hydrogen
bond donor/acceptor in the allosteric pocket. However, the C3-amine is frequently
derivatized (e.g., sulfonylation or arylation) to reach into hydrophobic sub-pockets.

Applications in Drug Discovery[4][5][6][7]
Core Application: mGlu4 Positive Allosteric Modulators
(PAMs)

The most significant application of this specific scaffold is in the optimization of mGlu4 PAMs
for the treatment of Parkinson's Disease.

e Mechanism: mGlu4 is a Gi/o-coupled GPCR located presynaptically in the globus pallidus.
Activation reduces GABAergic transmission.

» Role of the Scaffold: Research indicates that the 3-amino substituent on the picolinamide
core is crucial for balancing potency with CNS physicochemical properties (low efflux ratio).

o Key Compound: This scaffold is a direct precursor/analog to the VU0477886 series, where
the picolinamide "head" anchors the molecule in the glutamate binding site, while the 3-
amino derivatives extend into the allosteric domain.

Visualization: mGlu4 Signaling & PAM Action
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Caption: Mechanism of action for mGlu4 PAMs derived from the 3-aminopicolinamide scaffold.

Safety & Handling

While specific toxicological data for CAS 1612242-49-5 is limited, handling should follow
protocols for aminopyridines, which are known potassium channel blockers.

o Hazard Classification (Predicted): Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.
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o PPE: Nitrile gloves, safety goggles, and particulate respirator (N95/P2).

» Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amino group is
susceptible to oxidation over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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